N-Heptanoic Acid Tianeptine Disodium Salt
N-Heptanoic Acid Tianeptine Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
363138-43-6
VCID:
VC0156563
InChI:
InChI=1S/C28H37ClN2O6S.2Na/c1-30-24-13-9-8-12-22(24)28(23-17-16-21(29)20-25(23)38(30,36)37)31(18-10-4-2-6-14-26(32)33)19-11-5-3-7-15-27(34)35;;/h8-9,12-13,16-17,20,28H,2-7,10-11,14-15,18-19H2,1H3,(H,32,33)(H,34,35);;/q;2*+1/p-2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)N(CCCCCCC(=O)[O-])CCCCCCC(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H35ClN2Na2O6S
Molecular Weight:
609.086
N-Heptanoic Acid Tianeptine Disodium Salt
CAS No.: 363138-43-6
Reference Standards
VCID: VC0156563
Molecular Formula: C28H35ClN2Na2O6S
Molecular Weight: 609.086
| CAS No. | 363138-43-6 |
|---|---|
| Product Name | N-Heptanoic Acid Tianeptine Disodium Salt |
| Molecular Formula | C28H35ClN2Na2O6S |
| Molecular Weight | 609.086 |
| IUPAC Name | disodium;7-[6-carboxylatohexyl-(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]heptanoate |
| Standard InChI | InChI=1S/C28H37ClN2O6S.2Na/c1-30-24-13-9-8-12-22(24)28(23-17-16-21(29)20-25(23)38(30,36)37)31(18-10-4-2-6-14-26(32)33)19-11-5-3-7-15-27(34)35;;/h8-9,12-13,16-17,20,28H,2-7,10-11,14-15,18-19H2,1H3,(H,32,33)(H,34,35);;/q;2*+1/p-2 |
| Standard InChIKey | ZLDQAMFLXPLVBK-UHFFFAOYSA-L |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)N(CCCCCCC(=O)[O-])CCCCCCC(=O)[O-].[Na+].[Na+] |
| Synonyms | 7,7’-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)imino]bis-heptanoic Acid Disodium Salt; 7,7’-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxodibenzo[c,f][1,2]thiazepin-11-yl)imino]bis[heptanoic acid] Disodium Salt; Tianept |
| Last Modified | Aug 20 2021 |
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